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Compound of Interest

Compound Name: 2-Ethoxycyclohex-2-en-1-one

Cat. No.: B1360216 Get Quote

Technical Guide: 2-Ethoxycyclohex-2-en-1-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxycyclohex-2-en-1-one is a cyclic enol ether with potential applications in organic

synthesis and as a building block for more complex molecules. This technical guide provides a

comprehensive overview of its chemical identity, physicochemical properties, and synthetic

methodologies. Due to the limited availability of a direct, detailed experimental protocol for its

synthesis, this guide also presents a well-established procedure for its structural isomer, 3-

ethoxy-2-cyclohexenone, which serves as a valuable reference for synthetic chemists.

Chemical Identity and Synonyms
The nomenclature and various identifiers for 2-Ethoxycyclohex-2-en-1-one are crucial for

accurate database searches and unambiguous communication in research.

IUPAC Name: 2-ethoxycyclohex-2-en-1-one[1]

Synonyms:

2-Ethoxycyclohex-2-enone

2-Ethoxy-2-cyclohexen-1-one
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2-Cyclohexen-1-one, 2-ethoxy-[1]

Physicochemical Properties
A summary of the key quantitative data for 2-Ethoxycyclohex-2-en-1-one is presented in the

table below. These properties are essential for its handling, characterization, and application in

experimental settings.

Property Value Source

Molecular Formula C8H12O2 [1]

Molecular Weight 140.18 g/mol [1]

CAS Number 29941-82-0 [1]

Appearance Not specified, likely a liquid

Boiling Point Not experimentally determined

Melting Point Not experimentally determined

Density Not experimentally determined

LogP 1.4 [1]

Synthesis and Experimental Protocols
A direct and detailed experimental protocol for the synthesis of 2-Ethoxycyclohex-2-en-1-one
is not readily available in the public domain. However, the synthesis of its structural isomer, 3-

ethoxy-2-cyclohexenone, is well-documented and provides a relevant and instructive

methodology for the preparation of alkoxy-cyclohexenones. This procedure involves the acid-

catalyzed reaction of a 1,3-dicarbonyl compound with an alcohol.

A potential synthetic route to 2-Ethoxycyclohex-2-en-1-one could involve the O-ethylation of

1,2-cyclohexanedione. 1,2-Cyclohexanedione can be synthesized via the oxidation of

cyclohexanone.[2][3]
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Experimental Protocol: Synthesis of 3-Ethoxy-2-
cyclohexenone
The following is a detailed protocol for the synthesis of 3-ethoxy-2-cyclohexenone from

dihydroresorcinol (1,3-cyclohexanedione).[4]

Materials:

Dihydroresorcinol (1,3-cyclohexanedione)

Absolute Ethanol

Benzene

p-Toluenesulfonic acid monohydrate

10% Aqueous Sodium Hydroxide

Saturated Sodium Chloride solution

Water

Equipment:

2-liter flask

Total-reflux, variable-take-off distillation head

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a 2-liter flask equipped with a total-reflux, variable-take-off distillation head, a solution of

53 g (0.472 mole) of dihydroresorcinol, 2.3 g of p-toluenesulfonic acid monohydrate, and 250
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ml of absolute ethanol in 900 ml of benzene is placed.

The mixture is heated to boiling, and the azeotrope of benzene, ethanol, and water is

removed at a rate of approximately 100 ml per hour.

Distillation is continued until the temperature of the distilling vapor reaches 78°C.

The remaining solution is cooled and washed four times with 100-ml portions of 10%

aqueous sodium hydroxide saturated with sodium chloride.

The organic layer is then washed with successive 50-ml portions of water until the aqueous

washings are neutral.

The organic solution is concentrated under reduced pressure using a rotary evaporator.

The residual liquid is distilled under reduced pressure to yield 3-ethoxy-2-cyclohexenone.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 3-ethoxy-2-cyclohexenone.

Dihydroresorcinol,
Ethanol, Benzene,

p-Toluenesulfonic acid
Reaction Flask

 Add Azeotropic Distillation
(Removal of Water)

 Heat Aqueous Workup
(NaOH and Water Washes)

 Process Concentration
(Rotary Evaporation) Vacuum Distillation 3-Ethoxy-2-cyclohexenone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-ethoxy-2-cyclohexenone.

Potential Applications in Synthesis
While specific applications of 2-Ethoxycyclohex-2-en-1-one are not extensively documented,

its structure suggests utility in various organic transformations. As an enol ether, it can undergo

reactions such as hydrolysis to the corresponding dione, and cycloaddition reactions. A notable

documented reaction is the Heck arylation of 2-ethoxy-2-cyclohexenone, indicating its potential

as a substrate in palladium-catalyzed cross-coupling reactions to form more complex
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substituted cyclohexenone derivatives.[5] Such derivatives are valuable intermediates in the

synthesis of natural products and pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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